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Compound of Interest

Compound Name: N-Butylaniline

Cat. No.: B073990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for N-
Butylaniline (CAS No. 1126-78-9). The information is compiled to assist laboratory and

research professionals in minimizing risks and ensuring safe operational procedures.

Physicochemical and Safety Data
A summary of the key quantitative data for N-Butylaniline is presented below for easy

reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₀H₁₅N [1][2][3]

Molecular Weight 149.23 g/mol [2][4]

Appearance
Clear, light yellow to brown or

amber colored liquid
[1][2][3][4][5]

Odor Characteristic amine odor [3]

Melting Point -12 °C (10.4 °F) [1][2][6]

Boiling Point
241 °C (465.8 °F) at 760

mmHg
[1][6]

Flash Point 107 °C (224.6 °F) [1][6]

Density 0.93 - 0.942 g/cm³ [1][2][6]

Water Solubility Insoluble [1][2][4][5]

Vapor Density 5.1 [6]

Refractive Index 1.5320 - 1.5345 [1][2]

NIOSH IDLH 100 ppm [1][7][8]

Oral LD50 (Rat) 1620 mg/kg [8]

Hazard Identification and GHS Classification
N-Butylaniline is classified as a hazardous substance. The following table summarizes its

GHS hazard statements.
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Hazard Class Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin Irritation (Category 2) H315: Causes skin irritation

Serious Eye Irritation (Category 2A) H319: Causes serious eye irritation

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation

Specific Target Organ Toxicity — Single

Exposure (Category 1)
H370: Causes damage to organs

Specific Target Organ Toxicity — Repeated

Exposure (Category 2)

H372: Causes damage to organs through

prolonged or repeated exposure

Source:[4][9]

Experimental Protocols for Safe Handling and
Emergencies
The following protocols provide detailed methodologies for critical safety procedures when

working with N-Butylaniline.

Protocol for Personal Protective Equipment (PPE)
This protocol outlines the minimum PPE required for handling N-Butylaniline.

Objective: To prevent skin, eye, and respiratory exposure.

Materials:

Safety goggles with side-shields or a face shield.[7][10]

Chemically resistant gloves (e.g., nitrile rubber, inspect before use).[10][11]

Laboratory coat or impervious clothing.[10][11]

Closed-toe shoes.
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NIOSH/MSHA approved respirator if ventilation is inadequate or if exposure limits are

exceeded.[7]

Procedure:

Eye and Face Protection: Always wear tightly fitting safety goggles.[7] For tasks with a higher

risk of splashing, a face shield should be worn in addition to goggles.

Skin Protection: Wear a lab coat and chemically resistant gloves.[10] Ensure gloves are

inspected for any signs of degradation or puncture before each use. Contaminated clothing

should be removed immediately and washed before reuse.[12][13]

Respiratory Protection: Handle N-Butylaniline in a well-ventilated area, preferably within a

chemical fume hood.[11][12] If engineering controls are insufficient, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors should be used.[7]

Hygiene: Wash hands thoroughly after handling the substance, before breaks, and at the

end of the workday.[6][11]

Protocol for Chemical Spill Cleanup
This protocol details the steps for safely managing an incidental spill of N-Butylaniline.

Objective: To safely contain, neutralize, and dispose of spilled N-Butylaniline.

Materials:

Appropriate PPE (see Protocol 3.1).

Inert absorbent material (e.g., sand, vermiculite, diatomaceous earth).[4][14]

Activated carbon for flammable liquids.[15]

Leak-proof container for waste disposal.[16]

Mild detergent solution.[15]

Spill containment materials (e.g., absorbent socks).
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Procedure:

Immediate Response: Alert personnel in the immediate area and evacuate non-essential

individuals.[15] Remove all sources of ignition.[4][5]

Personal Protection: Don the appropriate PPE before approaching the spill.[16]

Containment: If safe to do so, stop the source of the leak.[4][16] Place absorbent materials

around the perimeter of the spill to prevent it from spreading.[14]

Absorption: Cover the spill with a non-combustible, inert absorbent material.[4][14] Start from

the outer edges and work inwards.[15][16]

Collection: Once the liquid is fully absorbed, carefully scoop the material into a designated,

leak-proof container.[16]

Decontamination: Wash the spill area with a mild detergent and water solution.[15] Collect

the rinse water for proper disposal if the spill is of a highly toxic nature.[16]

Disposal: Label the container with the hazardous waste and dispose of it according to

institutional and local regulations.[16]

Restock: Replenish any used materials from the spill kit.[16]

Protocol for First Aid Measures
This protocol provides guidance for immediate first aid in the event of exposure to N-
Butylaniline. Medical attention should always be sought following any exposure.

Objective: To provide immediate care to individuals exposed to N-Butylaniline.

Procedure:

Inhalation:

Move the victim to fresh air immediately.[12][13]

If breathing is difficult, administer oxygen.[12][13]
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If the victim is not breathing, provide artificial respiration. Do not use mouth-to-mouth

resuscitation.[4][12]

Seek immediate medical attention.[12][13]

Skin Contact:

Immediately flush the skin with plenty of water for at least 15-30 minutes while removing

all contaminated clothing and shoes.[4][12][13]

Wash the affected area with soap and water.[11]

Seek immediate medical attention.[12][13]

Wash contaminated clothing before reuse.[12][13]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15-30 minutes, occasionally

lifting the upper and lower eyelids.[4][12][13]

Remove contact lenses, if present and easy to do. Continue rinsing.[13][17]

Seek immediate medical attention.[12][13]

Ingestion:

Do NOT induce vomiting.[6][12]

If the person is conscious and alert, rinse their mouth with water and have them drink 2-4

cupfuls of milk or water.[12]

Never give anything by mouth to an unconscious person.[12][13]

Seek immediate medical attention.[12][13]

Visualization of Safety and Handling Workflows
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The following diagrams illustrate key logical relationships and workflows for the safe handling of

N-Butylaniline.
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Hierarchy of Controls for N-Butylaniline

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume hood, ventilation)

Administrative Controls
(SOPs, training)

PPE
(Gloves, goggles, lab coat)
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N-Butylaniline Spill Occurs

Alert Personnel & Evacuate Area

Don Appropriate PPE

Contain Spill with Absorbents

Absorb with Inert Material

Collect Waste in a Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste
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Exposure to N-Butylaniline

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Flush Skin with Water for 15-30 min Flush Eyes with Water for 15-30 min Rinse Mouth, Drink Water/Milk

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. N-Butylaniline｜lookchem [lookchem.com]

3. CAS 1126-78-9: N-Butylaniline | CymitQuimica [cymitquimica.com]

4. N-Butylaniline | C10H15N | CID 14310 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. N-BUTYLANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

6. fishersci.com [fishersci.com]

7. datasheets.scbt.com [datasheets.scbt.com]

8. chembk.com [chembk.com]

9. static.cymitquimica.com [static.cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b073990?utm_src=pdf-body-img
https://www.benchchem.com/product/b073990?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/N-Butylaniline
https://www.lookchem.com/ProductWholeProperty_LCPL179836.htm
https://cymitquimica.com/cas/1126-78-9/
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butylaniline
https://cameochemicals.noaa.gov/chemical/2678
https://www.fishersci.com/store/msds?partNumber=AAB2418014&productDescription=N-N-BUTYL+ANILINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-215445.pdf
https://www.chembk.com/en/chem/N-n-Butylaniline
https://static.cymitquimica.com/products/10/pdf/sds-F236771.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. echemi.com [echemi.com]

11. orgchemboulder.com [orgchemboulder.com]

12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

13. aksci.com [aksci.com]

14. jk-sci.com [jk-sci.com]

15. lin-web.clarkson.edu [lin-web.clarkson.edu]

16. 5.4.1.1 Incidental Spill Cleanup Procedures | Environment, Health and Safety
[ehs.cornell.edu]

17. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of N-Butylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073990#n-butylaniline-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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